3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H17ClN4O/c1-11-9-15(18-7-8-22-2)21-16(20-11)14(10-19-21)12-3-5-13(17)6-4-12/h3-6,9-10,18H,7-8H2,1-2H3
• InChI Key: LHAIQKRWBAUITJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)NCCOC)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H17ClN4O
• Molecular Weight: 316.78 g/mol

Description

3-(4-chlorophenyl)-N-(2-methoxyethyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has gained significant attention in the field of scientific research. It is a pyrazolopyrimidine derivative that has been synthesized through various methods. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Crystal Structure and Anticancer Activity

A study on a similar compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, highlighted its crystal structure and moderate anticancer activity. This compound's structure was confirmed through element analysis, IR, 1H NMR, and X-ray diffraction, indicating a potential for targeted cancer therapy applications (Lu Jiu-fu et al., 2015).

Building Blocks for Antitumor and Antimicrobial Synthesis

Another research explored enaminones as key intermediates for synthesizing substituted pyrazoles with significant antitumor and antimicrobial activities. This synthesis route opens pathways for developing new therapeutic agents targeting specific cancers and microbial infections (S. Riyadh, 2011).

Synthesis of New Derivatives with Amide Moiety

A series of novel 1-arylpyrazolo[3,4-d]pyrimidine derivatives containing an amide moiety was synthesized, demonstrating the versatility of pyrazolo[1,5-a]pyrimidin derivatives in creating new compounds with potential biological activities. The molecular structure of these compounds was determined by single crystal X-ray diffraction (Ju Liu et al., 2016).

Selective A3 Adenosine Receptor Antagonists

Research on 2-arylpyrazolo[4,3-d]pyrimidin-7-amino derivatives highlighted their role as potent and selective human A3 adenosine receptor antagonists. This discovery has implications for developing treatments for neurotoxicity and possibly other neurological conditions, showcasing the therapeutic potential of these compounds (L. Squarcialupi et al., 2013).